Cas no 17200-30-5 (6-Nitro-1,3-benzoxazole)

6-Nitro-1,3-benzoxazole structure
6-Nitro-1,3-benzoxazole structure
Product Name:6-Nitro-1,3-benzoxazole
CAS No:17200-30-5
MF:C7H4N2O3
MW:164.11826133728
MDL:MFCD00797933
CID:138368
PubChem ID:2794803
Update Time:2025-04-19

6-Nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 6-Nitrobenzo[d]oxazole
    • 6-Nitro-1,3-benzoxazole
    • 6-nitrobenzisoxazole
    • 6-Nitro-benzooxazole
    • 6-Nitrobenzoxazol
    • 6-nitro-benzoxazole
    • 6-Nitrobenzoxazole
    • 6-NITRO BENZOXAZOLONE
    • NNESGHWUVLNAML-UHFFFAOYSA-N
    • PubChem17705
    • Benzoxazole, 6-nitro-
    • FCH920719
    • SBB087762
    • RP10295
    • ZB008948
    • SY018719
    • OR110717
    • EN002352
    • AX8109820
    • AB1006318
    • AB0
    • SCHEMBL7029620
    • 17200-30-5
    • AC-27281
    • FT-0680211
    • AM20061206
    • J-518958
    • 2P-029
    • MFCD00797933
    • DTXSID60383427
    • A3788
    • AKOS005070120
    • CS-D1046
    • DB-011496
    • MDL： MFCD00797933
    • Inchi： 1S/C7H4N2O3/c10-9(11)5-1-2-6-7(3-5)12-4-8-6/h1-4H
    • InChI Key： NNESGHWUVLNAML-UHFFFAOYSA-N
    • SMILES： O1C=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 164.02200
  • Monoisotopic Mass: 164.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.8

Experimental Properties

  • Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 152-153 ºC
  • Boiling Point: 294.2°C at 760 mmHg
  • Flash Point: 131.7℃
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 71.85000
  • LogP: 2.25920

6-Nitro-1,3-benzoxazole Security Information

6-Nitro-1,3-benzoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Nitro-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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6-Nitro-1,3-benzoxazole Production Method

6-Nitro-1,3-benzoxazole Related Literature

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